spirasine IX
spirasine IX
Brand Name:
Vulcanchem
CAS No.:
102386-47-0
VCID:
VC0008996
InChI:
InChI=1S/C20H25NO/c1-10-7-19-8-13-15-18(2)4-3-5-20(15)16(19)14(22)11(10)6-12(19)17(20)21(13)9-18/h11-13,15-17H,1,3-9H2,2H3/t11-,12-,13+,15-,16-,17?,18+,19?,20?/m1/s1
SMILES:
CC12CCCC34C1C5CC67C3C(=O)C(CC6C4N5C2)C(=C)C7
Molecular Formula:
C20H25NO
Molecular Weight:
295.4 g/mol
spirasine IX
CAS No.: 102386-47-0
Main Products
VCID: VC0008996
Molecular Formula: C20H25NO
Molecular Weight: 295.4 g/mol
| CAS No. | 102386-47-0 |
|---|---|
| Product Name | spirasine IX |
| Molecular Formula | C20H25NO |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | (5R,9S,11R,16S,17R,18R)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-19-one |
| Standard InChI | InChI=1S/C20H25NO/c1-10-7-19-8-13-15-18(2)4-3-5-20(15)16(19)14(22)11(10)6-12(19)17(20)21(13)9-18/h11-13,15-17H,1,3-9H2,2H3/t11-,12-,13+,15-,16-,17?,18+,19?,20?/m1/s1 |
| Standard InChIKey | GDZKAQWKAOPGBO-GMYBCVFKSA-N |
| Isomeric SMILES | C[C@@]12CCCC34[C@@H]1[C@@H]5CC67[C@H]3C(=O)[C@H](C[C@@H]6C4N5C2)C(=C)C7 |
| SMILES | CC12CCCC34C1C5CC67C3C(=O)C(CC6C4N5C2)C(=C)C7 |
| Canonical SMILES | CC12CCCC34C1C5CC67C3C(=O)C(CC6C4N5C2)C(=C)C7 |
| Synonyms | spirasine IX |
| PubChem Compound | 128088 |
| Last Modified | Nov 11 2021 |
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